6-Bromo-1,2,4-benzotriazine-3-carboxylic acid
Overview
Description
6-Bromo-1,2,4-benzotriazine-3-carboxylic acid (BBTCA) is an organic compound with a molecular formula of C8H4BrN3O2 . It has gained significant attention in recent years due to its unique physical and chemical properties.
Molecular Structure Analysis
The molecular formula of 6-Bromo-1,2,4-benzotriazine-3-carboxylic acid is C8H4BrN3O2 . The average mass is 254.040 Da and the monoisotopic mass is 252.948685 Da .Scientific Research Applications
Anticancer Research
6-bromo-1,2,4-benzotriazine-3-carboxylic acid has been explored for its potential in anticancer therapy. It serves as a building block for synthesizing novel compounds with anticancer properties . For instance, derivatives of this compound have shown inhibitory activity against liver cancer cells, comparable to standard drugs like methotrexate .
Antiangiogenic Therapy
The compound’s derivatives are also being studied for their antiangiogenic effects, which is crucial in preventing the formation of new blood vessels that tumors need to grow . Some derivatives have demonstrated potent activity against proangiogenic cytokines associated with tumor development .
Antioxidant Activity
In the realm of antioxidant research, derivatives of 6-bromo-1,2,4-benzotriazine-3-carboxylic acid have been evaluated for their ability to scavenge free radicals . This is significant in the context of oxidative stress-related diseases and the aging process .
Material Science
Organic Synthesis
As a chemical building block, 6-bromo-1,2,4-benzotriazine-3-carboxylic acid is valuable in organic synthesis. It can be used to construct complex molecules for pharmaceuticals and other organic compounds.
Enzyme Inhibition
The structural analogs of this compound have been utilized in the design of enzyme inhibitors. These inhibitors can be applied in studying enzyme mechanisms or as therapeutic agents .
Drug Development
Due to its structural features, 6-bromo-1,2,4-benzotriazine-3-carboxylic acid is a candidate for drug development, especially in designing drugs that target specific cellular pathways .
Pharmacological Studies
This compound is also used in pharmacological studies to understand its interaction with biological systems, which is essential for developing safer and more effective drugs .
properties
IUPAC Name |
6-bromo-1,2,4-benzotriazine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrN3O2/c9-4-1-2-5-6(3-4)10-7(8(13)14)12-11-5/h1-3H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FREGPTHBGCNDDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)N=C(N=N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromobenzo[e][1,2,4]triazine-3-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-hydroxy-5-[2-(2H-tetrazol-5-yl)ethyl]indazole](/img/structure/B1444070.png)
![[3-Amino-4-(4-methylpiperazin-1-yl)phenyl]methanol](/img/structure/B1444076.png)
![3-Bromo-5-[2-(2-methoxyethoxy)ethoxy]pyridine](/img/structure/B1444090.png)
![5-[4-(Difluoromethoxy)phenyl]-1,2-oxazole](/img/structure/B1444092.png)